Cas no 61689-83-6 (Pyrazinecarbothioamide, 6-(1-piperidinyl)-)

• Product Name: Pyrazinecarbothioamide, 6-(1-piperidinyl)-
• CAS No: 61689-83-6
• MF: C₁₀H₁₄N₄S
• MW: 222.309959888458
• CID: 469947
• PubChem ID: 1282526
• Update Time: 2025-04-19

Pyrazinecarbothioamide, 6-(1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrazinecarbothioamide, 6-(1-piperidinyl)-
• 6-piperidin-1-ylpyrazine-2-carbothioamide
• 61689-83-6
• DTXSID20361620

• Inchi： 1S/C10H14N4S/c11-10(15)8-6-12-7-9(13-8)14-4-2-1-3-5-14/h6-7H,1-5H2,(H2,11,15)
• InChI Key： YVJCYWZZDYHEPB-UHFFFAOYSA-N
• SMILES： S=C(C1=CN=CC(=N1)N1CCCCC1)N

Computed Properties

• Exact Mass: 222.09412
• Monoisotopic Mass: 222.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 87.1Ų

Experimental Properties

• PSA: 55.04